Cas no 1566883-70-2 (1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

1-(2-Chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine is a fluorinated and chlorinated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole core substituted with an amine group at the 3-position and a 2-chloro-3-fluorobenzyl moiety at the 1-position, offering unique reactivity and binding properties. The presence of both chlorine and fluorine atoms enhances its electronic and steric characteristics, making it a valuable intermediate for the synthesis of biologically active compounds. This compound may exhibit improved metabolic stability and selectivity due to its halogenated aromatic system. Its precise physicochemical properties and applications depend on further functionalization and target-specific studies.

1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine structure

1566883-70-2 structure

Product Name:1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine

CAS No:1566883-70-2

MF:C₉H₈ClFN₄

MW:226.638023376465

CID:6288008

PubChem ID:112652248

Update Time:2025-05-28

1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
- 1566883-70-2
- 1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
- EN300-1105395
- Inchi： 1S/C9H8ClFN4/c10-8-6(2-1-3-7(8)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
- InChI Key： BTZIVUMDHGTDOA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1CN1C=NC(N)=N1)F

Computed Properties

Exact Mass: 226.0421521g/mol
Monoisotopic Mass: 226.0421521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 56.7Å²

1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1105395-0.05g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	0.05g	$647.0	2023-10-27
Enamine	EN300-1105395-0.1g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	0.1g	$678.0	2023-10-27
Enamine	EN300-1105395-0.25g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	0.25g	$708.0	2023-10-27
Enamine	EN300-1105395-0.5g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	0.5g	$739.0	2023-10-27
Enamine	EN300-1105395-1.0g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2		1g	$1214.0	2023-06-10
Enamine	EN300-1105395-2.5g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	2.5g	$1509.0	2023-10-27
Enamine	EN300-1105395-5.0g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2		5g	$3520.0	2023-06-10
Enamine	EN300-1105395-10.0g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2		10g	$5221.0	2023-06-10
Enamine	EN300-1105395-1g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	1g	$770.0	2023-10-27
Enamine	EN300-1105395-5g	1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1566883-70-2	95%	5g	$2235.0	2023-10-27